Cas no 105534-77-8 (Benzene, 1-chloro-2,3,4-trifluoro-5-isocyanato-)

• Product Name: Benzene, 1-chloro-2,3,4-trifluoro-5-isocyanato-
• CAS No: 105534-77-8
• MF: C₇HClF₃NO
• MW: 207.537151098251
• CID: 1155454
• Update Time: 2024-07-26

Benzene, 1-chloro-2,3,4-trifluoro-5-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-2,3,4-trifluoro-5-isocyanato-

• Inchi： 1S/C7HClF3NO/c8-3-1-4(12-2-13)6(10)7(11)5(3)9/h1H
• InChI Key： FHGAHUQPBVXMTH-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC(N=C=O)=C(F)C(F)=C1F

Computed Properties

• Exact Mass: 206.96993

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 238.1±40.0 °C(Predicted)
• PSA: 29.43